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Get Quote

Core Chemical and Regulatory Data

The table below summarizes the key identified properties of Salclobuzate Sodium:

Property Detail

Name Salclobuzate Sodium (USAN) [1]

Chemical Formula C₁₁H₁₁ClNO₄ · Na [1]

Molecular Weight 279.65 g/mol [1]

CAS Registry Number 387825-07-2 [1]

Therapeutic Efficacy Oral Absorption Promoter [1]

Proposed Mechanism and Research Context

While specific signaling pathways for Salclobuzate sodium are not detailed in the available literature, its

defined role as an oral absorption promoter suggests it functions by enhancing drug uptake in the

gastrointestinal tract [1].
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The diagram below outlines the general workflow for classifying sodium channel inhibitors, which is a

relevant area of ion channel pharmacology. This may provide useful methodological context for related

research.
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This process involves profiling biophysical properties (e.g., state-dependent affinity, onset/offset kinetics)

and key chemical properties (e.g., lipophilicity, aromaticity) to classify compounds into distinct inhibitory

types that correlate with therapeutic applications [2].

Suggestions for Further Research

To gather the in-depth data required for your whitepaper, I suggest these pathways:

Specialized Scientific Databases: Conduct a targeted search for Salclobuzate sodium on

platforms like SciFinder-n or Reaxys, which often contain more detailed pharmacological data from
patent and journal sources not fully indexed by general web searches.

Patent Analysis: As an USAN-approved compound, its primary data may be found within
pharmaceutical patents. These documents typically contain extensive experimental sections on
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synthesis, biological activity, and often, preclinical pharmacokinetics.

Expanded Literature Review: Broen your search to review articles on oral absorption
enhancers. While they may not mention Salclobuzate sodium specifically, they can provide crucial

information on the common mechanisms, experimental methodologies, and key assays used in this
field.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s8757776?utm_src=pdf-body
https://www.smolecule.com/products/s8757776?utm_src=pdf-custom-synthesis
https://www.kegg.jp/entry/D08994
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0015568
https://www.smolecule.com/products/b8757776#pharmacokinetics-of-salclobuzate-sodium
https://www.smolecule.com/products/b8757776#pharmacokinetics-of-salclobuzate-sodium
https://www.smolecule.com/products/b8757776#pharmacokinetics-of-salclobuzate-sodium
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8757776?utm_src=pdf-bulk
https://www.smolecule.com/products/s8757776?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s8757776?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

